Cas no 1806323-55-6 (2-Bromo-5-(2-chloropropanoyl)benzaldehyde)

• Product Name: 2-Bromo-5-(2-chloropropanoyl)benzaldehyde
• CAS No: 1806323-55-6
• MF: C₁₀H₈BrClO₂
• MW: 275.526321411133
• CID: 4974414
• Update Time: 2025-05-19

2-Bromo-5-(2-chloropropanoyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(2-chloropropanoyl)benzaldehyde

• Inchi： 1S/C10H8BrClO2/c1-6(12)10(14)7-2-3-9(11)8(4-7)5-13/h2-6H,1H3
• InChI Key： KFRPAYKTNSNORG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C=O)C(C(C)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 232
• XLogP3: 2.8
• Topological Polar Surface Area: 34.1

Additional information on 2-Bromo-5-(2-chloropropanoyl)benzaldehyde

Comprehensive Overview of 2-Bromo-5-(2-chloropropanoyl)benzaldehyde (CAS No. 1806323-55-6)

2-Bromo-5-(2-chloropropanoyl)benzaldehyde (CAS No. 1806323-55-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo and chloropropanoyl functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Researchers and industry professionals frequently search for 2-Bromo-5-(2-chloropropanoyl)benzaldehyde suppliers, synthesis methods, and applications in drug discovery, making it a trending topic in modern chemistry.

The molecular structure of 2-Bromo-5-(2-chloropropanoyl)benzaldehyde combines a benzaldehyde core with a bromo substituent at the 2-position and a 2-chloropropanoyl group at the 5-position. This arrangement imparts distinct reactivity, enabling its use in cross-coupling reactions and as a building block for heterocyclic compounds. Recent studies highlight its role in developing antimicrobial agents and pesticide intermediates, aligning with the growing demand for sustainable agrochemicals and novel therapeutics.

In the context of green chemistry, 2-Bromo-5-(2-chloropropanoyl)benzaldehyde has been explored for its potential in eco-friendly synthesis routes. Researchers are investigating catalytic methods to reduce waste and energy consumption during its production, addressing the global push for sustainable chemical processes. This aligns with frequent searches for environmentally friendly chemical intermediates and green synthesis protocols.

The compound's physicochemical properties, such as its melting point, solubility, and stability under various conditions, are critical for laboratory and industrial applications. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize 2-Bromo-5-(2-chloropropanoyl)benzaldehyde, ensuring purity and consistency for research purposes. These methods are frequently queried by quality control specialists and synthetic chemists.

Market trends indicate rising interest in custom synthesis of 2-Bromo-5-(2-chloropropanoyl)benzaldehyde, driven by its utility in pharmaceutical R&D and material science. Companies offering high-purity chemical intermediates often feature this compound in their portfolios, catering to academic institutions and industrial labs. SEO-optimized queries like buy 2-Bromo-5-(2-chloropropanoyl)benzaldehyde online or CAS 1806323-55-6 price reflect its commercial relevance.

Safety and handling guidelines for 2-Bromo-5-(2-chloropropanoyl)benzaldehyde emphasize standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under normal conditions, its reactive functional groups warrant careful storage away from incompatible substances. These protocols resonate with searches for chemical safety data sheets (SDS) and best practices for handling aldehydes.

In summary, 2-Bromo-5-(2-chloropropanoyl)benzaldehyde (CAS No. 1806323-55-6) is a multifaceted compound with expanding applications in science and industry. Its synthesis, properties, and uses intersect with contemporary themes like sustainable chemistry, drug development, and advanced material design, ensuring its continued prominence in chemical research and commerce.